5-(4-Tert-butylphenoxy)-1-methyl-3-nitro-1,2,4-triazole

Catalog No.
S524127
CAS No.
461431-74-3
M.F
C13H16N4O3
M. Wt
276.29 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-(4-Tert-butylphenoxy)-1-methyl-3-nitro-1,2,4-tri...

CAS Number

461431-74-3

Product Name

5-(4-Tert-butylphenoxy)-1-methyl-3-nitro-1,2,4-triazole

IUPAC Name

5-(4-tert-butylphenoxy)-1-methyl-3-nitro-1,2,4-triazole

Molecular Formula

C13H16N4O3

Molecular Weight

276.29 g/mol

InChI

InChI=1S/C13H16N4O3/c1-13(2,3)9-5-7-10(8-6-9)20-12-14-11(17(18)19)15-16(12)4/h5-8H,1-4H3

InChI Key

HJDFBULFYOIQIU-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC=C(C=C1)OC2=NC(=NN2C)[N+](=O)[O-]

Solubility

Soluble in DMSO

Synonyms

Cmpd 339509; Cmpd-339509; Cmpd339509;

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)OC2=NC(=NN2C)[N+](=O)[O-]

Description

The exact mass of the compound 5-(4-Tert-butylphenoxy)-1-methyl-3-nitro-1,2,4-triazole is 276.1222 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

3.7

Exact Mass

276.1222

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2023-07-15

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